Carbanide;1,2,3,4,5-pentamethylcyclopentane;ruthenium(2+)
Description
Carbanide, 1,2,3,4,5-pentamethylcyclopentane, and ruthenium(2+) are all compounds that have been studied for their potential applications in scientific research. Carbanide is a type of carbon-based compound that is characterized by a triple bond between two carbon atoms. 1,2,3,4,5-pentamethylcyclopentane is a cyclic hydrocarbon that is composed of five carbon atoms. Ruthenium(2+) is a transition metal ion that is commonly used in catalytic processes.
Scientific Research Applications
- Absorption Features:
Synthesis of Ruthenium Complexes
Efficient synthesis methods are crucial for exploring the applications of ruthenium complexes. Notably:
- Overcrowded Pentaarylcyclopentadienyl Ligands :
[5+2] Cycloadditions and Natural Product Synthesis
The [5+2] cycloaddition reaction is a powerful tool for accessing seven-membered ring systems found in complex natural products and pharmaceuticals:
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Carbanide;1,2,3,4,5-pentamethylcyclopentane;ruthenium(2+) involves the reaction of 1,2,3,4,5-pentamethylcyclopentane with ruthenium(2+) in the presence of a reducing agent to form the desired compound.", "Starting Materials": [ "1,2,3,4,5-pentamethylcyclopentane", "ruthenium(2+)", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 1,2,3,4,5-pentamethylcyclopentane in a suitable solvent.", "Step 2: Add ruthenium(2+) to the solution and stir for a few minutes.", "Step 3: Add the reducing agent to the solution and stir for a few hours.", "Step 4: Filter the solution to remove any impurities.", "Step 5: Evaporate the solvent to obtain the desired compound." ] } | |
CAS RN |
84821-53-4 |
Product Name |
Carbanide;1,2,3,4,5-pentamethylcyclopentane;ruthenium(2+) |
Molecular Formula |
C22H36Ru |
Molecular Weight |
401.6 |
IUPAC Name |
carbanide;1,2,3,4,5-pentamethylcyclopentane;ruthenium(2+) |
InChI |
InChI=1S/2C10H20.2CH3.Ru/c2*1-6-7(2)9(4)10(5)8(6)3;;;/h2*6-10H,1-5H3;2*1H3;/q;;2*-1;+2 |
SMILES |
[CH3-].[CH3-].CC1C(C(C(C1C)C)C)C.CC1C(C(C(C1C)C)C)C.[Ru+2] |
solubility |
not available |
Origin of Product |
United States |
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